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Compound of Interest

Compound Name: Uranium-237

Cat. No.: B1208801 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core nuclear properties of the

Uranium-237 (²³⁷U) isotope. The information is compiled from peer-reviewed scientific

literature and nuclear data resources, presenting key quantitative data in structured tables,

detailing experimental methodologies, and visualizing essential processes.

General Nuclear Properties
Uranium-237 is a synthetic, radioactive isotope of uranium with a nucleus containing 92

protons and 145 neutrons.[1] It is not found in nature and is produced through artificial nuclear

reactions. Its relatively short half-life and specific decay characteristics make it a subject of

interest in nuclear research and for the production of its daughter nuclide, Neptunium-237.

Summary of Quantitative Data
The fundamental nuclear properties of Uranium-237 are summarized in the tables below for

easy reference and comparison.

Table 1: Key Nuclear Properties of Uranium-237
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Property Value

Half-life 6.752(2) days[1]

Decay Mode 100% Beta Minus (β⁻) Decay[1]

Spin and Parity 1/2+[1][2]

Atomic Mass 237.0487283(13) u[1]

Mass Excess 45.39012 MeV[1]

Nuclear Binding Energy 1795.53615719 MeV[1]

Table 2: Beta Decay Properties of Uranium-237

Property Value

Daughter Nuclide Neptunium-237 (²³⁷Np)[1][3]

Maximum Beta Energy 0.25185 MeV[4]

Average Beta Energy 0.0688 MeV (for the most probable transition)[4]

Total Decay Energy (Q-value) 0.5185(5) MeV[1]

Table 3: Major Gamma-Ray Emissions Following Uranium-237 Beta Decay

Energy (keV) Intensity (%)

59.54 34.5

208.00 21.2

26.34 2.43

Source: Data compiled from nuclear databases.

Production of Uranium-237
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Uranium-237 is primarily produced by irradiating Uranium-238 with fast neutrons or high-

energy photons.

Neutron-Induced Reaction
The most common production method is the (n, 2n) reaction on Uranium-238.[1] In this

process, a U-238 nucleus captures a fast neutron and then emits two neutrons, resulting in the

formation of U-237.

Reaction: ²³⁸U + n → ²³⁷U + 2n

Photon-Induced Reaction
Uranium-237 can also be produced via a photonuclear reaction (γ, n), where a high-energy

gamma-ray photon strikes a U-238 nucleus, causing the ejection of a neutron.

Reaction: ²³⁸U + γ → ²³⁷U + n
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Production pathways of Uranium-237.

Decay Characteristics
Uranium-237 undergoes 100% beta-minus (β⁻) decay to Neptunium-237 (²³⁷Np).[1][4] This

decay process involves the transformation of a neutron within the U-237 nucleus into a proton,

with the emission of a beta particle (an electron) and an antineutrino.[3][5]

Decay Equation: ²³⁷₉₂U → ²³⁷₉₃Np + e⁻ + ν̅ₑ

The daughter nuclide, Neptunium-237, is a long-lived alpha-emitter with a half-life of over two

million years.

Decay Chain of Uranium-237
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Decay chain of Uranium-237 to Neptunium-237.

Experimental Protocols
The determination of the nuclear properties of Uranium-237 involves a series of sophisticated

experimental procedures. The following sections outline the general methodologies employed.
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Production and Radiochemical Separation
Irradiation: A target of depleted or natural Uranium, typically in the form of U₃O₈ or metallic

foil, is irradiated with a high flux of fast neutrons from a nuclear reactor or a particle

accelerator.

Dissolution: Following irradiation, the uranium target is dissolved in a strong acid, such as

nitric acid.

Chemical Separation: The Uranium-237 is chemically separated from the bulk of the

unreacted Uranium-238 and fission products. This is often achieved using techniques such

as:

Solvent Extraction: Utilizing organic solvents to selectively extract uranium from the

aqueous acidic solution.

Ion-Exchange Chromatography: Passing the dissolved solution through a column

containing a resin that selectively binds uranium, which can then be eluted with a different

chemical solution.

Half-Life Measurement
Sample Preparation: A purified sample of Uranium-237 is prepared, often by

electrodeposition onto a thin foil to create a uniform source.

Activity Measurement: The activity of the sample is measured over a period of several half-

lives (e.g., 3-4 weeks) using a radiation detector sensitive to beta or gamma emissions.

Data Analysis: The measured activity (count rate), corrected for background radiation, is

plotted against time on a semi-logarithmic scale. The half-life is then determined from the

slope of the resulting straight line, which corresponds to the decay constant (λ). The half-life

(T₁/₂) is calculated using the formula: T₁/₂ = ln(2)/λ.

Beta and Gamma Spectroscopy
Detector Setup:
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Beta Spectroscopy: A silicon detector, such as a Passivated Implanted Planar Silicon

(PIPS) detector, is used to measure the energy spectrum of the emitted beta particles.

Gamma Spectroscopy: A High-Purity Germanium (HPGe) detector is used to measure the

energy and intensity of the gamma rays emitted following the beta decay. The detector is

typically shielded to reduce background radiation.

Energy and Efficiency Calibration:

The detectors are calibrated for energy and efficiency using certified radioactive sources

with well-known gamma and/or beta emission energies and intensities (e.g., ¹³⁷Cs, ⁶⁰Co,

¹⁵²Eu).

An efficiency curve is generated by plotting the known activities of the calibration sources

against the measured count rates at various energies. This allows for the determination of

the absolute intensities of the gamma rays from the U-237 decay.

Spectral Analysis: The energy spectra of the beta particles and gamma rays from the

Uranium-237 sample are acquired. The energies of the gamma-ray peaks are determined

from their positions in the spectrum, and their intensities are calculated from the peak areas,

taking into account the detector efficiency at that energy.
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Experimental Workflow for U-237 Characterization
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Experimental workflow for U-237 characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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